Cas no 55387-86-5 (2,6-Dioxabicyclo[2.2.1]heptane(9CI))

• Product Name: 2,6-Dioxabicyclo[2.2.1]heptane(9CI)
• CAS No: 55387-86-5
• MF: C₅H₈O₂
• MW: 100.115821838379
• CID: 384763
• PubChem ID: 431631
• Update Time: 2025-04-19

2,6-Dioxabicyclo[2.2.1]heptane(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,6-Dioxabicyclo[2.2.1]heptane(9CI)
• 3,5-dioxabicyclo[2.2.1]heptane
• AC1L8RU0
• CTK1H4594
• NSC295374
• NSC-295374
• 2,6-Dioxabicyclo[2.2.1]heptane
• SCHEMBL17502993
• 55387-86-5
• 2,6-Dioxabicyclo(2.2.1)heptane
• DTXSID50330682
• NSC 295374

• Inchi： 1S/C5H8O2/c1-4-2-6-5(1)7-3-4/h4-5H,1-3H2
• InChI Key： ZDZNVLCENAFWPD-UHFFFAOYSA-N
• SMILES： O1CC2COC1C2

Computed Properties

• Exact Mass: 100.05244
• Monoisotopic Mass: 100.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: 0.37920